Cas no 1263277-95-7 (1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide)

• Product Name: 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide
• CAS No: 1263277-95-7
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 5524520
• Update Time: 2025-10-29

1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide
• Benzenemethanesulfonamide, 3-bromo-N,N-dimethyl-

• Inchi： 1S/C9H12BrNO2S/c1-11(2)14(12,13)7-8-4-3-5-9(10)6-8/h3-6H,7H2,1-2H3
• InChI Key： SDOURUCTHHJRSL-UHFFFAOYSA-N
• SMILES： C1(CS(N(C)C)(=O)=O)=CC=CC(Br)=C1

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 370.8±44.0 °C(Predicted)
• pka: -3.98±0.70(Predicted)

Additional information on 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide

Introduction to 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide (CAS No. 1263277-95-7)

1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1263277-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, a well-established group of molecules known for their diverse biological activities. The structural features of 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide, particularly the presence of a brominated aromatic ring and a dimethylamino group attached to a methanesulfonyl moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The sulfonamide functional group is renowned for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in the development of therapeutic agents. The bromine substituent at the 3-position of the phenyl ring introduces electrophilic characteristics, which can be exploited in various chemical transformations and biological interactions. Additionally, the dimethylamino group enhances lipophilicity, influencing both the compound's solubility and its ability to cross biological membranes.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of atoms in 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide positions it as a promising candidate for further investigation in these areas. For instance, studies have shown that sulfonamides can act as inhibitors of metabolic enzymes, which are often dysregulated in diseases such as cancer and diabetes.

One of the most compelling aspects of 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to optimize pharmacokinetic properties and enhance binding affinity to target proteins. The bromine atom provides a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional substituents that could fine-tune biological activity. This flexibility makes it an attractive molecule for medicinal chemists aiming to develop novel therapeutics.

The synthesis of 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of 3-iodophenyl derivatives or other precursor aromatic compounds, followed by sulfonylation with methanesulfonyl chloride. The introduction of the dimethylamino group is often achieved through nucleophilic substitution or reductive amination techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological testing.

Recent advancements in computational chemistry have accelerated the process of identifying promising sulfonamide derivatives like 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide. Molecular modeling techniques allow researchers to predict binding interactions between the compound and potential drug targets with remarkable accuracy. This approach has significantly reduced the time and resources required for hit identification in drug discovery programs. Moreover, virtual screening methods enable the rapid evaluation of thousands of compounds, pinpointing those with the highest likelihood of success.

The pharmacological profile of 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide is still being elucidated through preclinical studies. Initial experiments have suggested that this compound exhibits moderate activity against certain bacterial strains due to its sulfonamide core. However, further research is needed to fully understand its mechanism of action and potential side effects. In vitro assays have been conducted to assess its interaction with enzymes such as dihydropteroate synthase (DHPS), which is a validated target for sulfonamide-based antibiotics.

One area where 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide shows particular promise is in the treatment of inflammatory diseases. Sulfonamides have been known to modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production and immune cell signaling. The unique structural features of this compound may allow it to selectively target specific inflammatory mediators without causing undue toxicity. This specificity is crucial for developing effective anti-inflammatory drugs that can be used long-term without significant side effects.

The role of computational tools in analyzing the biological activity of 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide cannot be overstated. High-throughput screening (HTS) platforms have been employed to rapidly test thousands of compounds for their ability to modulate biological pathways relevant to human disease. These screens have identified several hits that exhibit similar activity profiles to known drugs but with improved pharmacological properties. 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide emerged as one such hit during these screenings, prompting further investigation into its potential therapeutic applications.

In conclusion, 1-(3-bromophenyl)-N,N-dimethylmethanesulfonamide (CAS No. 1263277-95-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.